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Documented TWS119 Treatment Protocols

The table below summarizes key parameters from published studies that have used TWS119 successfully.

Please note that optimization for your specific system is essential.

Study Context / Model
Recommended
Concentration

Administration
Route

Treatment Duration &
Schedule

Hypoxic-Ischemic
Brain Damage
(Neonatal Rats) [1] [2]

30 mg/kg Intraperitoneal (i.p.)
injection

Single dose; administered
20 minutes prior to HI

procedure [2].

Hypoxic-Ischemic
Brain Damage
(Neonatal Rats) [1]

30 mg/kg Intraperitoneal (i.p.)

injection

Administered to 3-day-old

rat pups; effects analyzed 7
days post-injury.

Experimental Stroke
(Mice) [3]

Information not
specified in abstract

Information not
specified in abstract

Administered daily from day
1 to day 14 after stroke.

In Vitro γδ T Cell
Culture [4]

0.5 - 2 µM Added to cell culture
medium

Duration varies with
experimental design; used

to enhance cytolytic activity.
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Study Context / Model
Recommended
Concentration

Administration
Route

Treatment Duration &
Schedule

In Vitro P19 Cell
Differentiation [5]

5 µM Added to cell culture

medium

Treated for 4 days to induce

neuronal differentiation.

Detailed Experimental Contexts

To help you adapt these protocols, here is more detail on the studies from which they are drawn.

In Vivo Neuroprotection & Neuronal Differentiation: Multiple studies in rodent models of brain

injury have established a protocol of a single 30 mg/kg intraperitoneal injection [1] [2]. Research
has shown this dosage is effective in reducing neuronal apoptosis and promoting neuronal

differentiation when assessed days after the injury [1]. Another study in an adult mouse stroke model
extended the treatment period, administering TWS119 daily for 14 days post-stroke, which facilitated

long-term neurological recovery by modulating microglial activity [3].
In Vitro Cell Differentiation & Modulation: For cell cultures, effective concentrations typically range

from nanomolar to low micromolar.
In a screen for neuronal differentiation, 5 µM TWS119 applied for 4 days successfully induced

the differentiation of P19 embryonal carcinoma cells [5].
In immune cell cultures, concentrations between 0.5 and 2 µM were used to enhance the anti-

tumor function of γδ T cells. The effects were dose-dependent, with 2 µM showing a stronger
impact on granzyme B expression [4].

Mechanism of Action & Experimental Workflow

TWS119 functions primarily by inhibiting the enzyme Glycogen Synthase Kinase-3β (GSK-3β), which

leads to the stabilization and nuclear translocation of β-catenin, thereby activating the Wnt/β-catenin

signaling pathway [4]. This pathway is crucial for cell fate determination, stem cell maintenance, and

recovery processes.

The following diagram illustrates the signaling pathway and a generalized in vivo experiment workflow

based on the cited studies [3] [1] [2]:
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Frequently Asked Questions

Q1: What is a typical solvent and storage condition for TWS119 stock solutions?

A: According to a commercial supplier, TWS119 is typically dissolved in DMSO at a stock
concentration of 10-50 mg/mL [4]. It is recommended to store the powder at -20°C, and aliquoted

stock solutions at -80°C to maintain stability for up to a year. Avoid repeated freeze-thaw cycles [4].

Q2: How do I determine the best concentration for my in vitro system?
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A: Begin with a dose-response curve. The cited studies provide a strong starting point: 5 µM for
neuronal differentiation [5] and 0.5-2 µM for immune cell modulation [4]. Testing a range (e.g.,
0.5, 1, 2, 5 µM) will help you identify the optimal concentration that maximizes the desired effect while

minimizing toxicity in your specific cell type.

Q3: What are the key controls for a TWS119 experiment?

A: Essential controls include:

Vehicle control: Cells or animals treated with the same concentration of DMSO used to deliver
TWS119.

Untreated control: A baseline group with no intervention.
Positive control: If available, a known activator of your pathway of interest (e.g., another GSK-

3β inhibitor or Wnt agonist).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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